Cas no 2248414-82-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate
- 2248414-82-4
- EN300-6514894
-
- Inchi: 1S/C14H9N3O5/c18-11(7-8-5-6-15-16-12(8)19)22-17-13(20)9-3-1-2-4-10(9)14(17)21/h1-6H,7H2,(H,16,19)
- InChI Key: DBXNVZUXGRAFNW-UHFFFAOYSA-N
- SMILES: O(C(CC1=CC=NNC1=O)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 299.05422040g/mol
- Monoisotopic Mass: 299.05422040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 105Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6514894-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate |
2248414-82-4 | 95.0% | 0.05g |
$1793.0 | 2025-03-14 | |
| Enamine | EN300-6514894-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate |
2248414-82-4 | 95.0% | 0.1g |
$1879.0 | 2025-03-14 | |
| Enamine | EN300-6514894-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate |
2248414-82-4 | 95.0% | 0.25g |
$1964.0 | 2025-03-14 | |
| Enamine | EN300-6514894-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate |
2248414-82-4 | 95.0% | 0.5g |
$2049.0 | 2025-03-14 | |
| Enamine | EN300-6514894-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate |
2248414-82-4 | 95.0% | 1.0g |
$2134.0 | 2025-03-14 | |
| Enamine | EN300-6514894-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate |
2248414-82-4 | 95.0% | 2.5g |
$4183.0 | 2025-03-14 | |
| Enamine | EN300-6514894-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate |
2248414-82-4 | 95.0% | 5.0g |
$6190.0 | 2025-03-14 | |
| Enamine | EN300-6514894-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate |
2248414-82-4 | 95.0% | 10.0g |
$9177.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate
Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate (CAS: 2248414-82-4)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-oxo-2,3-dihydropyridazin-4-yl)acetate (CAS: 2248414-82-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining isoindole and pyridazine moieties, is being explored for its potential therapeutic applications. Recent studies have focused on its synthesis, biochemical properties, and pharmacological activities, positioning it as a promising candidate for drug development.
Recent literature highlights the compound's role as a potential modulator of key enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on specific kinases involved in inflammatory responses. The research team employed a combination of in silico modeling and in vitro assays to elucidate the compound's binding affinity and selectivity, revealing a novel mechanism of action that could be leveraged for treating chronic inflammatory diseases.
Another significant development comes from a 2024 preclinical study investigating the compound's pharmacokinetic profile. Researchers observed favorable absorption and distribution characteristics in animal models, with particular accumulation in target tissues. The study, published in Drug Metabolism and Disposition, also reported a manageable metabolic pathway with minimal toxic byproducts, suggesting good potential for further clinical development.
Structural optimization efforts have been ongoing to enhance the compound's therapeutic index. Recent patent filings (WO2023/189765) describe novel derivatives of 2248414-82-4 with improved solubility and bioavailability. These modifications maintain the core pharmacophore while addressing formulation challenges, potentially expanding the compound's clinical applications.
The mechanism of action studies have revealed interesting insights into the compound's biological activity. Research presented at the 2024 American Chemical Society National Meeting demonstrated its ability to selectively target protein-protein interactions in certain signaling cascades. This unique property distinguishes it from conventional small-molecule inhibitors and opens new avenues for targeted therapy development.
Current challenges in the development of 2248414-82-4 include scale-up synthesis optimization and comprehensive toxicity profiling. However, the growing body of research suggests this compound represents a valuable scaffold for medicinal chemistry exploration, with potential applications ranging from anti-inflammatory agents to targeted cancer therapies. Future research directions likely will focus on clinical translation and combination therapy strategies.
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